Cas no 1805567-57-0 (Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate)

Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate is a versatile brominated aromatic ester with significant utility in synthetic organic chemistry. The compound features a reactive bromomethyl group, enabling facile nucleophilic substitution reactions, while the cyano and ester functionalities offer additional sites for derivatization. Its well-defined structure makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its reactivity in cross-coupling and cyclization reactions. High purity and stability under standard storage conditions ensure consistent performance in demanding synthetic applications.

Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate structure

1805567-57-0 structure

Product Name:Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate

CAS No:1805567-57-0

MF:C₁₂H₁₂BrNO₂

MW:282.133182525635

CID:4948028

Update Time:2025-06-08

Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate
- Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)10-5-9(7-14)4-8(2)11(10)6-13/h4-5H,3,6H2,1-2H3
- InChI Key： WKNDXTVQTXFEHC-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)OCC)=CC(C#N)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 297
XLogP3: 2.8
Topological Polar Surface Area: 50.1

Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017448-250mg	Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate	1805567-57-0	97%	250mg	475.20 USD	2021-06-18
Alichem	A015017448-500mg	Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate	1805567-57-0	97%	500mg	815.00 USD	2021-06-18
Alichem	A015017448-1g	Ethyl 2-bromomethyl-5-cyano-3-methylbenzoate	1805567-57-0	97%	1g	1,490.00 USD	2021-06-18